Cas no 959238-10-9 (2-(2-Methoxyethyl)morpholine)

• Product Name: 2-(2-Methoxyethyl)morpholine
• CAS No: 959238-10-9
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD09864371
• CID: 1087053
• PubChem ID: 13531332
• Update Time: 2025-06-07

2-(2-Methoxyethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyethyl)morpholine
• 2-(2-methoxyethyl)morpholine(SALTDATA: FREE)
• AKOS006280324
• 959238-10-9
• EN300-1440073
• CS-0234588
• MFCD09864371
• DTXSID10543110
• 2-(2-Methoxyethyl)morpholine, AldrichCPR
• SCHEMBL8510441
• BS-39582
• FT-0705325
• DA-18446
• G54564
• DTXCID40493896

• MDL： MFCD09864371
• Inchi： 1S/C7H15NO2/c1-9-4-2-7-6-8-3-5-10-7/h7-8H,2-6H2,1H3
• InChI Key： JNWROOKZZWOBBE-UHFFFAOYSA-N
• SMILES： O1CCNCC1CCOC

Computed Properties

• Exact Mass: 145.11000
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 0.34010

2-(2-Methoxyethyl)morpholine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-(2-Methoxyethyl)morpholine

Professional Introduction to 2-(2-Methoxyethyl)morpholine (CAS No. 959238-10-9)

2-(2-Methoxyethyl)morpholine, a compound with the chemical formula C₆H₁₁NO₂ and CAS number 959238-10-9, is a significant intermediate in the field of pharmaceutical chemistry. This morpholine derivative has garnered considerable attention due to its versatile applications in drug development and synthesis. Morpholine derivatives are known for their structural flexibility and ability to participate in various chemical reactions, making them valuable in the creation of complex molecular architectures.

The compound 2-(2-Methoxyethyl)morpholine is particularly noteworthy for its role in synthesizing bioactive molecules. Its unique structural features, including the presence of a methoxyethyl group and a morpholine ring, make it a suitable candidate for modifying the pharmacokinetic properties of drugs. This modification can enhance solubility, improve metabolic stability, and optimize receptor binding affinity, all of which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 2-(2-Methoxyethyl)morpholine has been explored as a key building block in the synthesis of various pharmacologically active compounds. For instance, it has been utilized in the development of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The morpholine moiety provides a hydrogen bond donor capability that can interact with biological targets, thereby enhancing drug binding.

One of the most exciting applications of 2-(2-Methoxyethyl)morpholine is in the field of antiviral drug discovery. Recent studies have demonstrated its potential in inhibiting viral proteases and polymerases, which are critical for viral replication. The methoxyethyl group contributes to the compound's ability to penetrate biological membranes, ensuring better bioavailability and therapeutic efficacy. This has opened up new avenues for developing antiviral medications against emerging infectious diseases.

The compound's significance extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its role in material science, particularly in the development of functional polymers and coatings. The morpholine ring's ability to form hydrogen bonds allows for the creation of materials with enhanced thermal stability and mechanical strength. These properties make it an attractive candidate for high-performance materials used in aerospace and automotive industries.

From a synthetic chemistry perspective, 2-(2-Methoxyethyl)morpholine offers a unique platform for exploring novel reaction pathways. Its reactivity profile allows for facile functionalization at multiple sites, enabling chemists to design complex molecules with tailored properties. This flexibility has led to the development of innovative synthetic strategies that could revolutionize drug discovery and industrial chemical processes.

The safety and environmental impact of using 2-(2-Methoxyethyl)morpholine are also important considerations. As a non-toxic and biodegradable compound, it poses minimal risk to human health and the environment when handled properly. This aligns with the growing demand for sustainable chemical practices that minimize waste and reduce ecological footprints.

In conclusion, 2-(2-Methoxyethyl)morpholine (CAS No. 959238-10-9) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features make it an invaluable tool for developing novel drugs and advanced materials. As research continues to uncover new possibilities, this compound is poised to play an even greater role in addressing global challenges in health and technology.